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Compound of Interest

Compound Name: BSP16

Cat. No.: B11935097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BSP16 is a potent, orally available agonist of the Stimulator of Interferon Genes (STING)

pathway.[1][2][3] Activation of the STING signaling cascade is a promising strategy in cancer

immunotherapy as it can induce the production of type I interferons and other pro-inflammatory

cytokines, leading to the activation of an anti-tumor immune response.[4][5] These application

notes provide a detailed protocol for the preparation of a BSP16 stock solution for use in in

vitro cell culture experiments, along with relevant technical data and a diagram of the activated

signaling pathway.

Technical Data
Quantitative information for BSP16 has been compiled from available datasheets and

publications.
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Parameter Value Source

Molecular Formula C₁₆H₁₈O₅Se [1][6]

Molecular Weight 369.275 g/mol [1][2]

CAS Number 2727249-47-8 [1][2]

Appearance Solid [1]

Solubility 10 mM in DMSO [1]

EC₅₀ (human ISG-THP1 cells) 9.24 µM [2][3]

EC₅₀ (murine ISG-RAW264.7

cells)
5.71 µM [2][3]

Storage (Solid Powder)
-20°C for 12 months, 4°C for 6

months
[1]

Storage (In Solvent)
-80°C for 6 months, -20°C for 6

months
[1]

Experimental Protocols
Materials

BSP16 solid powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Sterile, nuclease-free water or phosphate-buffered saline (PBS)

Cell culture medium appropriate for the cell line being used

Protocol for Preparing a 10 mM BSP16 Stock Solution
Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.
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Equilibration: Allow the vial of BSP16 solid powder to equilibrate to room temperature before

opening to prevent condensation.

Calculation of DMSO Volume: To prepare a 10 mM stock solution, calculate the required

volume of DMSO based on the amount of BSP16 powder. For example, to prepare a 10 mM

stock solution from 1 mg of BSP16:

Amount of BSP16 = 1 mg = 0.001 g

Molecular Weight of BSP16 = 369.275 g/mol

Moles of BSP16 = 0.001 g / 369.275 g/mol ≈ 2.708 x 10⁻⁶ mol

Volume of DMSO for 10 mM stock = 2.708 x 10⁻⁶ mol / 0.010 mol/L = 2.708 x 10⁻⁴ L =

270.8 µL

Dissolution: Add the calculated volume of DMSO to the vial containing the BSP16 powder.

Solubilization: Vortex the solution gently until the BSP16 is completely dissolved. If

necessary, brief warming in a 37°C water bath can aid in dissolution. Visually inspect the

solution to ensure there are no visible particulates.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-80°C for up to 6 months.

Protocol for Preparing Working Solutions
Thawing: When ready to use, thaw an aliquot of the 10 mM BSP16 stock solution at room

temperature.

Dilution: Prepare working solutions by diluting the 10 mM stock solution in pre-warmed cell

culture medium to the desired final concentration. It is recommended to perform serial

dilutions.

Solvent Control: It is crucial to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the highest concentration of BSP16
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used to treat the cells. This will account for any effects of the solvent on cell viability or

function.

Mandatory Visualizations
BSP16 Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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